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Compound of Interest

Compound Name: 1,2-Dibutoxybenzene
CAS No.: 20367-35-5
Cat. No.: B11705909
Get Quote
. J

Executive Summary

1,2-Dibutoxybenzene (CAS 20367-35-5), also known as Catechol Dibutyl Ether, is a lipophilic
aromatic ether derived from pyrocatechol. While less ubiquitous than its methylated analog
(Veratrole), it occupies a critical niche in ectoparasiticide research and organic synthesis.
Historically utilized as a repellent against trombiculid mites (chiggers) and ticks, its high boiling
point and lipophilicity make it a stable solvent and a valuable intermediate for constructing

larger supramolecular assemblies or liquid crystals.

This guide provides a comprehensive analysis of its physicochemical properties, a validated
synthesis protocol via the Williamson ether method, and safety considerations for laboratory

handling.

Physicochemical Profile

The transition from the methyl ether (Veratrole) to the butyl ether (1,2-Dibutoxybenzene)
significantly alters the compound's physical behavior, enhancing lipophilicity (LogP) and
thermal stability while reducing water solubility.
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ble 1: ve Physicochemical :

1,2-Dibutoxybenzene

1,2-Dimethoxybenzene

Property

(Target) (Reference)
CAS Number 20367-35-5 91-16-7
Molecular Formula C14H2202 CsH1002
Molecular Weight 222.33 g/mol 138.16 g/mol

Physical State

Colorless to pale yellow

Colorless liquid / Low melting

liquid/oil solid
Boiling Point ~150-160 °C (at 10 mmHg) 206—207 °C (at 760 mmHg)
Density ~0.94-0.98 g/cm?3 1.084 g/cm3
LogP (Octanol/Water) ~4.5-5.0 (Predicted) 1.60

Solubility

Miscible in organic solvents
(Et20, DCM); Insoluble in

water

Soluble in alcohol, ether;

Slightly soluble in water

Refractive Index

~1.49-1.51*

1.533

*Note: Values marked with an asterisk are estimated based on homologous series trends

(Veratrole

1,2-Diethoxybenzene

1,2-Dibutoxybenzene) where experimental data is scarce in public registries.

Structural Analysis

The molecule consists of a benzene ring substituted at the 1 and 2 positions with n-butoxy
groups. The steric bulk of the butyl chains forces the alkoxy groups to adopt a conformation
that minimizes repulsion, often twisting slightly out of the aromatic plane compared to the
methoxy analog. This conformational flexibility is relevant for its binding affinity in biological
targets (e.g., chemoreceptors in arthropods).

Synthesis & Manufacturing
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The most robust route for synthesizing 1,2-Dibutoxybenzene is the Williamson Ether
Synthesis. This

reaction involves the nucleophilic attack of the catecholate dianion on an n-butyl halide.

Reaction Mechanism[6]

o Deprotonation: A base (e.g.,

or
) deprotonates the phenolic hydroxyl groups of catechol.

» Nucleophilic Attack: The resulting phenoxide ion attacks the electrophilic carbon of n-butyl
bromide, displacing the bromide ion.

o Double Alkylation: The process repeats for the second hydroxyl group.

Synthesis Pathway Diagram[7]
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Figure 1: Step-wise alkylation pathway from Catechol to 1,2-Dibutoxybenzene via Williamson
Ether Synthesis.

Experimental Protocol: Laboratory Scale Synthesis

Objective: Synthesize 50g of 1,2-Dibutoxybenzene. Prerequisites: Fume hood, inert
atmosphere (
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),

standard PPE (gloves, goggles).

Reagents

Catechol (1,2-Dihydroxybenzene): 11.0 g (0.1 mol)

n-Butyl Bromide: 34.3 g (0.25 mol, 2.5 eq)

Potassium Carbonate (

): 41.5 g (0.3 mol, 3.0 eq) — Anhydrous, ground powder.

Solvent: DMF (Dimethylformamide) or Acetone (150 mL). Note: DMF accelerates the
reaction due to better solubility of the phenoxide.

Step-by-Step Methodology

Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
Flush with nitrogen.

Charging: Add Catechol and anhydrous

to the flask. Add DMF (150 mL) and stir for 15 minutes at room temperature to initiate
deprotonation (color change to dark/greenish is normal).

Addition: Add n-Butyl Bromide dropwise via an addition funnel over 20 minutes.

Reflux: Heat the mixture to 80-90°C (if using DMF) or reflux temperature (if using Acetone)
for 6-12 hours. Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 9:1). The
starting catechol spot should disappear.

Workup:

o Cool the mixture to room temperature.

o Pour the reaction mass into 500 mL of ice-cold water. The product will separate as an oil.
o Extract with Diethyl Ether or Dichloromethane (

mL).
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 Purification:
o Wash the organic layer with 10% NaOH solution (

mL) to remove any unreacted catechol (critical for purity).

o Wash with Brine, dry over anhydrous

, and filter.

o Concentrate under reduced pressure (Rotary Evaporator).

o Distillation: Perform vacuum distillation to isolate the pure product. Collect the fraction
boiling at ~150-160°C (at 10 mmHg).

Process Workflow Diagram
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Figure 2: Operational workflow for the isolation and purification of 1,2-Dibutoxybenzene.
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Applications & Utility
Ectoparasiticide & Repellent Research

1,2-Dibutoxybenzene has historical significance as a repellent against Trombiculid mites
(chiggers) and ticks.

e Mechanism: Like benzyl benzoate, it acts by interfering with the arthropod's chemoreception
or causing direct irritation to the pest upon contact.

o Utility: It is often used as a positive control in bioassays comparing novel repellents or as a
synergist in older formulations.

Chemical Intermediate[4][5]

o Supramolecular Chemistry: The long butyl chains provide steric bulk and lipophilicity, making
this unit useful in designing liquid crystals or lipophilic ligands for metal coordination.

e Solvent: Its high boiling point and stability make it a specialized solvent for high-temperature
reactions where non-polar, non-volatile ethers are required.

Analytical Characterization (Expected Data)
To validate the synthesis, the following spectral data should be obtained:
e 'H NMR (CDCls, 400 MHz):

o 6.85-6.95 (m, 4H, Ar-H) — Characteristic aromatic multiplet.

o

4.00 (t,

Hz, 4H, O-CH2z-) — Deshielded triplets next to oxygen.

[¢]

1.75-1.85 (M, 4H, -CH2-CH2-CHz-)

[¢]

1.45-1.55 (m, 4H, -CH2-CH2-CH?3)

[¢]

0.98 (1,

Hz, 6H, -CHs)
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e IR Spectrum (Neat):

o

3060 cm~* (C-H aromatic stretch)

[¢]

2870-2960 cm~1 (C-H aliphatic stretch)

[¢]

1250 cm~1 (C-O-C asymmetric stretch) — Strong ether band.

[e]

745 cm~? (Ortho-substituted benzene ring).

Safety, Toxicology & Handling

Warning: While less volatile than Veratrole, 1,2-Dibutoxybenzene should be handled as a
potential irritant.

o Hazard Classification (GHS):
o Skin Irritation (Category 2)
o Eye Irritation (Category 2A)
o Acute Toxicity, Oral (Category 4) - Inferred from catechol ethers.

o Handling: Avoid contact with skin.[1][2][3][4] Catechol derivatives can be absorbed
transdermally. Use nitrile gloves.

o Storage: Store in a cool, dry place away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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